Cas no 2770359-94-7 (3,3-Dimethyl-1,4-oxazepane-6-carboxylic acid hydrochloride)

• Product Name: 3,3-Dimethyl-1,4-oxazepane-6-carboxylic acid hydrochloride
• CAS No: 2770359-94-7
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 6293109
• PubChem ID: 165437920
• Update Time: 2025-11-05

3,3-Dimethyl-1,4-oxazepane-6-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2770359-94-7
• EN300-37399266
• 3,3-dimethyl-1,4-oxazepane-6-carboxylic acid hydrochloride
• 3,3-Dimethyl-1,4-oxazepane-6-carboxylic acid hydrochloride

• Inchi： 1S/C8H15NO3.ClH/c1-8(2)5-12-4-6(3-9-8)7(10)11;/h6,9H,3-5H2,1-2H3,(H,10,11);1H
• InChI Key： VWRHXYZPQBIXGD-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C(=O)O)CNC(C)(C)C1

Computed Properties

• Exact Mass: 209.0818711g/mol
• Monoisotopic Mass: 209.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on 3,3-Dimethyl-1,4-oxazepane-6-carboxylic acid hydrochloride

3,3-Dimethyl-1,4-oxazepane-6-carboxylic acid hydrochloride (CAS No. 2770359-94-7): A Comprehensive Overview

In the realm of pharmaceutical and chemical research, 3,3-Dimethyl-1,4-oxazepane-6-carboxylic acid hydrochloride (CAS No. 2770359-94-7) has emerged as a compound of significant interest. This molecule, characterized by its unique oxazepane core and carboxylic acid functionality, is increasingly studied for its potential applications in drug development and organic synthesis. Researchers and industry professionals are keen to understand its properties, synthesis pathways, and potential uses, especially in the context of bioactive molecules and medicinal chemistry.

The 3,3-Dimethyl-1,4-oxazepane-6-carboxylic acid hydrochloride structure features a seven-membered oxazepane ring, which is a heterocyclic scaffold known for its versatility in drug design. The presence of a carboxylic acid group enhances its reactivity, making it a valuable intermediate for the synthesis of more complex molecules. This compound’s hydrochloride salt form improves its solubility and stability, which are critical factors for laboratory and industrial applications. Recent studies have explored its role in the development of central nervous system (CNS) therapeutics, owing to its potential to modulate neurotransmitter systems.

One of the most frequently searched questions about CAS No. 2770359-94-7 revolves around its synthesis. The compound is typically synthesized through multi-step organic reactions, starting from readily available precursors. Key steps often involve the formation of the oxazepane ring followed by functional group transformations to introduce the carboxylic acid moiety. Researchers are also investigating greener synthesis methods, aligning with the growing demand for sustainable chemistry and green synthesis practices. This aligns with broader trends in the chemical industry, where environmental considerations are becoming paramount.

Another area of interest is the pharmacological potential of 3,3-Dimethyl-1,4-oxazepane-6-carboxylic acid hydrochloride. Preliminary studies suggest that its structural features may interact with biological targets involved in neurological disorders and inflammatory conditions. While detailed clinical data are still limited, the compound’s bioavailability and metabolic stability are under scrutiny, as these factors are crucial for its transition from bench to bedside. The rise of computational chemistry and AI-driven drug discovery has further accelerated research into its mechanisms of action, with virtual screening tools identifying potential applications in GPCR modulation.

From an industrial perspective, 3,3-Dimethyl-1,4-oxazepane-6-carboxylic acid hydrochloride is gaining traction as a building block for high-value intermediates. Its compatibility with various coupling reactions makes it a versatile candidate for constructing peptide mimetics and small molecule inhibitors. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the demand for novel chemical entities in drug discovery pipelines.

In summary, 3,3-Dimethyl-1,4-oxazepane-6-carboxylic acid hydrochloride (CAS No. 2770359-94-7) represents a promising area of research at the intersection of organic chemistry and pharmaceutical science. Its unique structure, combined with its potential biological activities, positions it as a compound worth watching in the coming years. As the scientific community continues to unravel its properties and applications, this molecule may well become a cornerstone in the development of next-generation therapeutics.